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The table below summarizes the core molecular characteristics of Mca-VDQMDGW-K(Dnp)-NH2.

Property Description

Molecular Formula C₆₀H₇₄N₁₄O₂₁S [1]

Molecular Weight 1359.38 g/mol [1]

Biological Target Caspase-3 [1]

Mechanism Fluorogenic (FRET) Substrate [1]

Fluorophore (7-Methoxycoumarin-4-yl)acetyl (Mca) [1]

Quencher Lys(2,4-Dinitrophenyl) (K(Dnp)) [1]

The core of its function lies in the FRET pair. The Mca (fluorophore) emits blue fluorescence upon

excitation. However, when in close proximity, the Dnp (quencher) absorbs this energy, preventing light

emission and keeping the intact substrate dark [2]. Caspase-3 cleaves the peptide backbone between the

aspartic acid (D) and glycine (G) within the VDQMDGW sequence. This cleavage separates the Mca and

Dnp, disrupting FRET and resulting in a measurable increase in fluorescence proportional to caspase-3

activity [1].
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FRET mechanism of Mca-VDQMDGW-K(Dnp)-NH2. Caspase-3 cleavage separates Mca fluorophore from

Dnp quencher, allowing fluorescence emission.

Applications and Experimental Use

This substrate is a specialized tool for research use only and is not intended for diagnostic or therapeutic

applications [1]. Its primary application is the quantification of caspase-3 activity in biochemical assays

[1]. Monitoring the increase in fluorescence over time allows researchers to precisely measure enzyme

kinetics, assess caspase-3 activation in models of cell death, and screen for potential activators or inhibitors

of this key enzyme.

Practical Protocol for Caspase-3 Activity Assay

The following provides a generalized protocol for using Mca-VDQMDGW-K(Dnp)-NH2 in a fluorometric

caspase-3 activity assay. You must optimize concentrations and volumes for your specific experimental

system.

Step Parameter Considerations

1. Sample Prep Prepare cell or tissue lysates containing

caspase-3.

Include positive and negative

controls.

2. Substrate
Prep

Reconstitute substrate in DMSO per

manufacturer's instructions.

Avoid multiple freeze-thaw cycles;

protect from light [3].
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Step Parameter Considerations

3. Reaction
Setup

Combine lysate, reaction buffer, and substrate
(e.g., 10-20 µM final concentration).

Run reactions in triplicate in a
black microplate [3].

4.
Measurement

Monitor fluorescence kinetically (e.g., every 5-
10 min for 1-2 hours).

Ex/Em: ~320/405 nm (verify for
Mca/Dnp pair) [3].

5. Data
Analysis

Calculate reaction velocity from linear slope of
fluorescence increase.

Normalize to protein concentration
or control groups.

Key Considerations for Researchers

Storage and Handling: The lyophilized powder should be stored desiccated at recommended
temperatures, protected from light, and reconstituted according to the supplier's data sheet [3].

Specificity: While designed for caspase-3, confirm specificity in your model system, as other
caspases or proteases might cleave the sequence.

Instrument Calibration: Ensure your fluorometer is properly calibrated for the Mca/Dnp wavelength
pair to obtain optimal signal-to-noise ratios.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Mca-VDQMDGW-K(Dnp)-NH2 | Caspase-3 Fluorescent Dye [medchemexpress.com]

2. Using Fluorogenic Peptide Substrates to Assay Matrix ... [pmc.ncbi.nlm.nih.gov]

3. Mca-KKVAPYPME-Dap(Dnp)-NH2 [ubpbio.com]

To cite this document: Smolecule. [Chemical Identity and Mechanism of Action]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b11178908#what-is-mca-vdqmdgw-

k-dnp-nh2]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.ubpbio.com/index.php/product/fluorescent-substrate/mca-kkvapypme-dap-dnp-nh2-1.html
https://www.ubpbio.com/index.php/product/fluorescent-substrate/mca-kkvapypme-dap-dnp-nh2-1.html
https://www.ubpbio.com/index.php/product/fluorescent-substrate/mca-kkvapypme-dap-dnp-nh2-1.html
https://www.smolecule.com/products/s11178908?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mca-vdqmdgw-k-dnp-nh2.html?srsltid=AfmBOorMoKhsuqPL0JwrFtRi0B4dxYVgEOsbT7Kks_QV32xFUak543q0
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354778/
https://www.ubpbio.com/index.php/product/fluorescent-substrate/mca-kkvapypme-dap-dnp-nh2-1.html
https://www.smolecule.com/products/b11178908#what-is-mca-vdqmdgw-k-dnp-nh2
https://www.smolecule.com/products/b11178908#what-is-mca-vdqmdgw-k-dnp-nh2
https://www.smolecule.com/products/b11178908#what-is-mca-vdqmdgw-k-dnp-nh2
https://www.smolecule.com/products/s11178908?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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